Cas no 1000017-98-0 (8-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 8-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1000017-98-0
• MF: C₈H₄BrClN₂O₂
• MW: 275.486559867859
• MDL: MFCD09836172
• CID: 1028750
• PubChem ID: 26369198
• Update Time: 2025-11-02

8-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• 8-Bromo-6-chloroimidazo[1,2-a]-pyridine-2-carboxylic acid
• 8-bromo-6-chloro-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
• AG-A-92696
• AK137388
• CTK6H3598
• KB-250283
• MolPort-001-756-733
• QC-8824
• SBB053548
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-6-chloro-
• MFCD09836172
• DTXSID30649966
• 1000017-98-0
• 8-Bromo-6-chloro-imidazo[1,2-a]pyridine-2-carboxylic acid
• TS-03539
• EN300-373417
• AKOS022172177
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylicacid
• G11159
• 8-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD09836172
• Inchi： 1S/C8H4BrClN2O2/c9-5-1-4(10)2-12-3-6(8(13)14)11-7(5)12/h1-3H,(H,13,14)
• InChI Key： MVFTVGMWGOEQDV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=C(C(=O)O)N=C21)Cl

Computed Properties

• Exact Mass: 273.91447g/mol
• Monoisotopic Mass: 273.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 8-Bromo-6-chloroimidazo1,2-apyridine-2-carboxylic acid

8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic Acid: A Versatile Heterocyclic Building Block for Pharmaceutical Research

In the realm of medicinal chemistry and drug discovery, 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1000017-98-0) has emerged as a valuable heterocyclic scaffold with significant potential. This compound belongs to the imidazopyridine family, a class of nitrogen-containing bicyclic structures that have garnered substantial attention in recent years due to their diverse biological activities and pharmaceutical applications.

The molecular structure of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid features two strategically placed halogen atoms (bromine at position 8 and chlorine at position 6) along with a carboxylic acid functional group at position 2. This unique combination of substituents makes it an excellent intermediate for structure-activity relationship (SAR) studies and the development of novel drug candidates. Researchers particularly value this compound for its ability to participate in various cross-coupling reactions, nucleophilic substitutions, and condensation reactions.

Recent trends in pharmaceutical research highlight growing interest in imidazopyridine-based kinase inhibitors, with many scientists exploring 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid as a potential precursor for JAK inhibitors and BTK inhibitors. The compound's structural features align well with current drug discovery paradigms that emphasize fragment-based drug design and privileged scaffolds in medicinal chemistry. Its molecular weight of 275.51 g/mol and moderate lipophilicity make it suitable for developing compounds with favorable drug-like properties.

The synthesis of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid typically involves multi-step procedures starting from appropriately substituted pyridine derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to introduce the bromo substituent, followed by careful chlorination and cyclization steps. The carboxylic acid functionality provides an excellent handle for further derivatization through amide bond formation or esterification, making this compound particularly versatile for library synthesis in drug discovery programs.

In the context of current pharmaceutical trends, this compound has shown promise in the development of anti-inflammatory agents and immunomodulators. The imidazopyridine core is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and protein kinases, which are hot topics in contemporary drug discovery. Researchers are particularly interested in exploring its potential for treating autoimmune diseases and chronic inflammatory conditions, areas that have seen increased research activity in recent years.

The physicochemical properties of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid contribute to its utility in drug design. With a calculated logP value of approximately 2.1, the compound exhibits balanced hydrophilicity and lipophilicity, which is crucial for achieving optimal bioavailability in potential drug candidates. The presence of both hydrogen bond donors and acceptors in its structure enhances its ability to form specific interactions with biological targets, a feature that aligns with current structure-based drug design principles.

From a commercial perspective, the demand for 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug discovery. The compound is typically supplied with high purity (>98%) and is available in various quantities to meet different research needs. Its stability under standard laboratory conditions and compatibility with common organic solvents make it convenient for use in diverse synthetic applications.

Recent advances in high-throughput screening technologies and combinatorial chemistry have further amplified the importance of building blocks like 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid. The compound's ability to serve as a core structure for generating diverse molecular libraries makes it particularly valuable in the current era of target-agnostic drug discovery approaches. Many research groups are exploring its potential in proteolysis targeting chimera (PROTAC) design, a cutting-edge area in drug development.

Quality control of 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid typically involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy to ensure batch-to-batch consistency. The compound's stability profile allows for long-term storage when kept under appropriate conditions (typically at 2-8°C in a dry environment), making it practical for research laboratories and industrial applications alike.

As the pharmaceutical industry continues to explore novel chemical space for drug discovery, imidazopyridine derivatives like 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid are likely to remain important tools for medicinal chemists. The compound's versatility, combined with the growing understanding of imidazopyridine pharmacology, positions it as a valuable asset in the quest for new therapeutic agents targeting various disease areas, particularly in the fields of oncology and immunology.

The future research directions for 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid may include exploration of its metal complexation properties for catalysis applications, investigation of its photophysical characteristics for material science applications, and further elaboration of its structure for bioisostere development in medicinal chemistry. These diverse potential applications underscore the compound's significance as a multifunctional building block in contemporary chemical research.